Cas no 511295-08-2 (Boronic acid, (3-chloro-5-formyl-2-methoxyphenyl)-)

• Product Name: Boronic acid, (3-chloro-5-formyl-2-methoxyphenyl)-
• CAS No: 511295-08-2
• MF: C₈H₈BClO₄
• MW: 214.41072177887
• CID: 4012530
• PubChem ID: 23247370
• Update Time: 2025-05-28

Boronic acid, (3-chloro-5-formyl-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (3-chloro-5-formyl-2-methoxyphenyl)-
• 3-Chloro-5-formyl-2-methoxyphenylboronic acid
• 511295-08-2
• (3-chloro-5-formyl-2-methoxyphenyl)boronic acid

• Inchi： 1S/C8H8BClO4/c1-14-8-6(9(12)13)2-5(4-11)3-7(8)10/h2-4,12-13H,1H3
• InChI Key： QRKBAGJAJIEBRJ-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C=O)=CC(Cl)=C1OC

Computed Properties

• Exact Mass: 214.0204166Da
• Monoisotopic Mass: 214.0204166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on Boronic acid, (3-chloro-5-formyl-2-methoxyphenyl)-

Research Briefing on Boronic Acid, (3-chloro-5-formyl-2-methoxyphenyl)- (CAS: 511295-08-2) in Chemical Biology and Pharmaceutical Applications

Boronic acid derivatives have garnered significant attention in chemical biology and pharmaceutical research due to their unique reactivity and versatility in drug design. Among these, (3-chloro-5-formyl-2-methoxyphenyl)boronic acid (CAS: 511295-08-2) has emerged as a promising scaffold for the development of novel therapeutics and diagnostic agents. This briefing synthesizes recent advancements in the synthesis, characterization, and applications of this compound, with a focus on its role in medicinal chemistry and targeted drug delivery.

Recent studies highlight the compound's utility as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex biaryl structures with potential anticancer and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating proteolysis-targeting chimeras (PROTACs), where the boronic acid moiety facilitates selective protein degradation. The electron-withdrawing chloro and formyl groups at the 3- and 5-positions, respectively, enhance the compound's reactivity in nucleophilic addition reactions, making it particularly valuable for covalent inhibitor design.

In the context of cancer therapeutics, researchers have exploited the compound's ability to form reversible covalent bonds with diols and hydroxyl groups present in biomolecules. A 2024 preclinical study in ACS Chemical Biology reported its incorporation into boronic acid-based kinase inhibitors, showing nanomolar potency against tyrosine kinases implicated in glioblastoma. The methoxy group at the 2-position appears to confer improved metabolic stability, addressing a common limitation of earlier boronic acid derivatives.

The compound's potential extends beyond small-molecule drugs. A breakthrough application involves its use in stimulus-responsive drug delivery systems. Researchers at MIT recently developed a boronic acid-functionalized hydrogel (2024, Nature Materials) that releases payloads in response to elevated reactive oxygen species levels in tumor microenvironments. The 3-chloro-5-formyl substitution pattern was critical for achieving the desired oxidation sensitivity while maintaining structural integrity under physiological conditions.

Analytical characterization of 511295-08-2 has advanced significantly with the advent of cryo-electron microscopy and solid-state NMR techniques. These methods have elucidated its conformational preferences in protein-binding pockets, revealing a preference for syn-periplanar orientation of the boronic acid group relative to the formyl substituent. Such structural insights are informing the design of next-generation covalent drugs with improved selectivity profiles.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent computational studies (2024, Journal of Chemical Information and Modeling) suggest that strategic modifications to the formyl group could reduce plasma protein binding while preserving target engagement. Several pharmaceutical companies have included this compound in their fragment-based drug discovery libraries, reflecting its growing importance in lead optimization.

The safety profile of (3-chloro-5-formyl-2-methoxyphenyl)boronic acid continues to be evaluated through comprehensive toxicological studies. Preliminary data from GLP-compliant assays indicate favorable in vitro safety margins, though in vivo studies are ongoing. Regulatory considerations for boronic acid-containing therapeutics are evolving, with the FDA recently issuing new guidelines (2023) for their preclinical development.

Looking forward, the unique combination of reactivity and tunability offered by 511295-08-2 positions it as a valuable building block for addressing unmet medical needs. Current research directions include its application in targeted protein degradation, biosensor development, and as a versatile handle for bioconjugation in antibody-drug conjugates. The compound's multifaceted nature ensures its continued relevance in cutting-edge pharmaceutical research.